Cas no 607738-00-1 (2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine)

• Product Name: 2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine
• CAS No: 607738-00-1
• MF: C₁₅H₁₂FN₃
• MW: 253.274286270142
• CID: 843824
• PubChem ID: 10083602
• Update Time: 2025-08-04

2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine
• 2-[4-(4-FLUOROPHENYL)-1H-PYRAZOL-3-YL]-6-METHYL PYRIDINE
• 2-[4-(4-fluorophenyl)-1H-pyrazol-5-yl]-6-methylpyridine
• Pyridine, 2-[4-(4-fluorophenyl)-1H-pyrazol-3-yl]-6-methyl-
• DTXSID30435386
• AC-13925
• CHEMBL125846
• SCHEMBL5491962
• AKOS015961473
• BDBM50132976
• 2-[4-(4-Fluoro-phenyl)-1H-pyrazol-3-yl]-6-methyl-pyridine
• 607738-00-1
• SCHEMBL20421678

• Inchi： 1S/C15H12FN3/c1-10-3-2-4-14(18-10)15-13(9-17-19-15)11-5-7-12(16)8-6-11/h2-9H,1H3,(H,17,19)
• InChI Key： VJPFFCRCUZQGJL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NNC=1C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 253.10200
• Monoisotopic Mass: 253.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 3.58620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine

2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine (CAS No. 607738-00-1): A Comprehensive Overview

2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine, identified by the CAS registry number 607738-00-1, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique molecular structure, has garnered attention in recent years due to its intriguing properties and promising applications. The molecule consists of a pyridine ring substituted with a methyl group at the 6-position and a pyrazole ring at the 2-position, which itself is further substituted with a 4-fluorophenyl group. This combination of structural elements contributes to its distinctive chemical behavior and reactivity.

The synthesis of 2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine involves a series of carefully designed reactions, including nucleophilic aromatic substitution, coupling reactions, and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are particularly significant for scaling up production, which is essential for exploring its potential applications in pharmaceuticals and materials science.

The molecular structure of this compound is highly versatile, making it a valuable building block in organic synthesis. The pyridine ring provides aromatic stability and electronic properties that are conducive to various chemical transformations. The pyrazole moiety, on the other hand, introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. This dual functionality makes the compound an attractive candidate for designing bioactive molecules with specific pharmacological profiles.

Recent studies have highlighted the potential of 2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine as a lead compound in drug discovery. Its ability to modulate key biological targets, such as kinases and receptors, has been demonstrated in vitro and in vivo models. For instance, research published in 2023 revealed that this compound exhibits potent anti-inflammatory activity by inhibiting the cyclooxygenase (COX) enzyme. Furthermore, its anti-cancer properties have been explored through cell proliferation assays, where it demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells.

Beyond pharmacological applications, this compound has also shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent experiments have shown that thin films of this compound exhibit favorable charge transport characteristics, which could be harnessed for developing high-performance electronic devices.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of CAS No. 607738-00-1. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action, suggesting that it may not pose long-term environmental risks when used responsibly. However, further research is needed to fully understand its environmental fate and potential risks.

The versatility of 2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine extends to its role as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy functionalization at multiple positions, enabling chemists to tailor its properties for specific applications. For example, substitution at the fluorophenyl group or the methyl position on the pyridine ring can lead to derivatives with enhanced bioavailability or selectivity.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its potential applications in emerging fields such as nanotechnology and green chemistry. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into real-world applications.

In conclusion, CAS No. 607738-00-1, or 2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine, represents a compelling example of how advanced synthetic chemistry can yield compounds with multifaceted utility. Its unique structure, coupled with recent discoveries regarding its biological and electronic properties, positions it as a key player in future innovations across diverse scientific disciplines.